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Compound Name: 2,3-Dihydro-7-azaindole

Cat. No.: B017877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the investigation of 7-

azaindoline derivatives as potential anticancer agents. The information compiled herein is

intended to guide researchers in the screening, characterization, and mechanistic evaluation of

this promising class of compounds.

Introduction
The 7-azaindoline scaffold has emerged as a privileged structure in medicinal chemistry,

forming the core of several clinically approved drugs and numerous investigational agents. Its

unique chemical properties, including the ability to form key hydrogen bond interactions with

protein kinases, have made it a focal point in the development of targeted cancer therapies.[1]

[2] Derivatives of 7-azaindoline have demonstrated potent inhibitory activity against a range of

cancer-related targets, leading to the induction of apoptosis, cell cycle arrest, and the

modulation of critical signaling pathways.[3][4] This document summarizes key quantitative

data, outlines a typical experimental workflow for their evaluation, and provides detailed

protocols for essential in vitro assays.

Data Presentation: In Vitro Cytotoxicity of 7-
Azaindoline Derivatives
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The following table summarizes the 50% inhibitory concentration (IC50) values of various 7-

azaindoline derivatives against a panel of human cancer cell lines, demonstrating their potent

anti-proliferative activity.
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Compound ID Cancer Cell Line IC50 (µM) Reference

7-AID
HeLa (Cervical

Cancer)
16.96 [4]

MCF-7 (Breast

Cancer)
14.12 [4]

MDA-MB-231 (Breast

Cancer)
12.69 [4]

Compound P1 HOS (Osteosarcoma) 0.08879

MCF-7 (Breast

Cancer)
- [3]

A549 (Lung Cancer) - [3]

Compound 4g
MCF-7 (Breast

Cancer)
15.56 (GI50)

Compound 6g
MCF-7 (Breast

Cancer)
6.67 [5]

HeLa (Cervical

Cancer)
4.49 [5]

DU-145 (Prostate

Cancer)
10.38 [5]

Compound 6h
MCF-7 (Breast

Cancer)
7.32 [5]

HeLa (Cervical

Cancer)
6.87 [5]

DU-145 (Prostate

Cancer)
15.40 [5]

TH1082 A375 (Melanoma) 25.38 (µg/mL) [6]

SMMC (Liver Cancer) 48.70 (µg/mL) [6]
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MCF-7 (Breast

Cancer)
76.94 (µg/mL) [6]

FD2054
MCF-7 (Breast

Cancer)
- [7]

MDA-MB-231 (Breast

Cancer)
- [7]

FD2078
MCF-7 (Breast

Cancer)
- [7]

MDA-MB-231 (Breast

Cancer)
- [7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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